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Compound of Interest

Compound Name: 4-Ethylheptanoic acid

Cat. No.: B3046924 Get Quote

Essential Safety and Handling Guide for 4-
Ethylheptanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-Ethylheptanoic acid. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing exposure risks.

Chemical Identification and Properties
It is crucial to distinguish between 4-Ethylheptanoic acid and similar compounds. This guide

pertains specifically to 4-Ethylheptanoic acid.

Property Value

IUPAC Name 4-ethylheptanoic acid[1][2][3]

Synonyms Heptanoic acid, 4-ethyl-

CAS Number 132735-95-6[1][2][3]

Molecular Formula C9H18O2[1][2][3]

Molecular Weight 158.24 g/mol [1][3]
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Hazard Identification and Personal Protective Equipment
(PPE)
4-Ethylheptanoic acid is classified as a hazardous substance, necessitating the use of

appropriate personal protective equipment.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[3]

Skin Irritation (Category 2)[3]

Serious Eye Damage (Category 1)[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[3]

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

serious eye damage.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact and

irritation.[3]

Skin and Body Protection
Laboratory coat or an acid-

resistant suit.

Protects against incidental skin

contact.

Respiratory Protection

Use in a well-ventilated area or

with a respirator if inhalation

risk is high.

Avoids inhalation of vapors,

which may cause respiratory

irritation.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Step-by-Step Handling Protocol
Preparation:
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Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Don all required personal protective equipment (PPE) as specified in the table above.

Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only non-sparking tools if the substance is being handled in a manner that could

generate static electricity.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and bases.

Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Collect Contaminated Material

Place in a Sealed,
Labeled Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Workflow for managing a spill of 4-Ethylheptanoic acid.
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Disposal Plan
All waste materials containing 4-Ethylheptanoic acid must be disposed of in accordance with

local, state, and federal regulations.

Waste Collection:

Collect all waste, including unused material and contaminated items (e.g., gloves,

absorbent pads), in a designated, labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Neutralization (for small quantities, if permissible by institutional policy):

Caution: This procedure should only be performed by trained personnel in a controlled

environment.

Slowly add the acidic waste to a large volume of a suitable neutralizing agent, such as a

solution of sodium bicarbonate or sodium hydroxide, with constant stirring.

Monitor the pH of the solution. The target pH is typically between 6 and 8.

Be aware that the neutralization reaction can be exothermic and may produce fumes.

Final Disposal:

Dispose of the neutralized solution or the sealed container of un-neutralized waste through

an approved hazardous waste disposal company.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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